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Compound of Interest

Compound Name: Arsenic pentafluoride

Cat. No.: B1217895 Get Quote

Arsenic pentafluoride (AsF₅) is a highly toxic, corrosive, and carcinogenic colorless gas

utilized in specialized applications such as the production of electroconductive polymers.[1][2]

Its extreme reactivity and severe health hazards necessitate stringent safety protocols and the

use of appropriate personal protective equipment (PPE) to ensure the well-being of laboratory

personnel. This guide provides essential, immediate safety and logistical information for

researchers, scientists, and drug development professionals handling this hazardous

substance.

Health Hazards and Exposure Limits
Arsenic pentafluoride is classified as a carcinogen in humans, with evidence linking arsenic

compounds to skin, liver, and lung cancer.[1] Acute exposure can cause severe irritation and

burns to the skin and eyes.[1] Inhalation may lead to irritation of the nose and throat, coughing,

wheezing, and potentially fatal health consequences.[1][3] The substance reacts with water or

moist air to form toxic hydrogen fluoride and arsenic pentoxide.[1]

To mitigate these risks, strict adherence to established occupational exposure limits is

mandatory.
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Exposure Limit Organization
Value (as Inorganic

Arsenic)

Value (as Hydrogen

Fluoride)

Permissible Exposure

Limit (PEL)
OSHA

0.01 mg/m³ (8-hour

TWA)[3][4]

3 ppm (8-hour TWA)

[1]

Recommended

Exposure Limit (REL)
NIOSH

0.002 mg/m³ (15-

minute ceiling)[4]
-

Threshold Limit Value

(TLV)
ACGIH

0.01 mg/m³ (8-hour

TWA)[1]

0.5 ppm (8-hour

TWA), 2 ppm (ceiling)

[1]

Immediately

Dangerous to Life or

Health (IDLH)

NIOSH 5 mg/m³ (as As)[4] -

TWA: Time-Weighted

Average

Personal Protective Equipment (PPE) Selection
A comprehensive PPE strategy is critical for preventing exposure to arsenic pentafluoride.

The selection of appropriate PPE should be based on a thorough risk assessment of the

specific procedures being performed.
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PPE Category Recommended Equipment
Specifications and

Considerations

Respiratory Protection

- Full-facepiece Air-Purifying

Respirator (APR)- Powered

Air-Purifying Respirator

(PAPR)- Self-Contained

Breathing Apparatus (SCBA)

- For exposures over 0.5 ppm

(as Hydrogen Fluoride) or

0.002 mg/m³ (as Arsenic), a

NIOSH-approved full-facepiece

respirator with an acid gas

cartridge and high-efficiency

prefilters is required.[1]-

Increased protection is

provided by a full-facepiece

PAPR.[1]- For unknown

concentrations or situations

immediately dangerous to life

or health (IDLH), a NIOSH-

approved SCBA with a full

facepiece operated in a

pressure-demand or other

positive-pressure mode is

mandatory.[1]

Hand Protection - Chemical-resistant gloves

- Due to the formation of

hydrogen fluoride upon contact

with moisture, glove materials

recommended for HF should

be considered. These include

Barrier®, Teflon®, and Kel-F®.

[1]- Nitrile gloves are suitable

for handling arsenic salts but

may not provide adequate

protection against AsF₅.[5][6]

Double gloving may be

appropriate in some situations.

[6]

Eye and Face Protection - Splash-resistant safety

goggles- Faceshield

- Must be worn in conjunction

with a full-facepiece respirator
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to provide comprehensive

protection.

Protective Clothing - Chemical-resistant suit

- Recommended materials for

protection against hydrogen

fluoride include Tychem®

Responder® and TK, and

Trellchem® HPS.[1]- A lab coat

may be sufficient for low-risk

activities, but a full suit is

recommended for handling

larger quantities or in

situations with a higher risk of

exposure.[7]

Experimental Workflow for Handling Arsenic
Pentafluoride
The following diagram outlines the logical workflow for the safe handling of arsenic
pentafluoride in a laboratory setting.
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Caption: Workflow for Safe Handling of Arsenic Pentafluoride.
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Emergency Procedures and First Aid
In the event of an exposure or spill, immediate and appropriate action is crucial.

Spill Response:

Evacuate all personnel from the affected area.[1]

Secure and control entry to the area.[1]

Eliminate any sources of ignition.[1]

Ventilate the area to disperse the gas.[1]

If possible and safe to do so, stop the flow of gas.[1] If the leak is from a cylinder that cannot

be stopped, move the cylinder to a safe, open-air location and allow it to empty.[1]

First Aid:

Exposure Route First Aid Measures

Eye Contact

- Immediately flush eyes with large amounts of

water for at least 30 minutes, lifting the upper

and lower eyelids.[1]- Remove contact lenses if

present and easy to do so.[1]- Seek immediate

medical attention.[1]

Skin Contact

- Immediately flush the affected area with large

amounts of water while removing contaminated

clothing.[1]- Apply a 2.5% calcium gluconate gel

to the affected skin, massaging it in while

wearing rubber gloves.[1]- Continue to reapply

the gel until pain is relieved.[1]- Seek immediate

medical assistance.[1]

Inhalation

- Remove the individual from the exposure area

to fresh air.[1]- If breathing has stopped, begin

artificial respiration.[1]- Transfer to a medical

facility immediately.[1]
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Disposal Plan
Arsenic pentafluoride and any contaminated materials must be disposed of as hazardous

waste.[1] Contact your institution's environmental health and safety department or your regional

Environmental Protection Agency (EPA) office for specific disposal recommendations.[1]

Ensure compliance with all local, state, and federal regulations for hazardous waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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